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Compound of Interest

Compound Name: 2-Thiopheneacetyl chloride

Cat. No.: B195636 Get Quote

Essential Safety and Handling Guide for 2-
Thiopheneacetyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Thiopheneacetyl chloride (CAS No. 39098-97-0). Adherence to these procedures is essential

to ensure laboratory safety and minimize risk.

Hazard Summary
2-Thiopheneacetyl chloride is a corrosive and hazardous chemical.[1][2][3][4] It is classified

as corrosive to metals, causes severe skin burns and eye damage, and may cause respiratory

irritation.[1] The substance appears as a clear yellow to dark brown liquid and is insoluble in

water, with which it can react violently.[2][3][5]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 2-Thiopheneacetyl chloride.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US),

or a full face shield.[1]

Protects against splashes and

vapors that can cause severe

eye damage.[1][2][4]

Skin Protection

Chemical-resistant gloves

(inspect before use), fire/flame

resistant and impervious

clothing.[1]

Prevents severe skin burns

upon contact.[1][2][4]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate filter (e.g., type

ABEK (EN14387)).[1]

Protects against respiratory

irritation from vapors.[1]

Experimental Protocols: Handling and Disposal
Handling Procedure:

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[2][4]

Work in a well-ventilated chemical fume hood.[1]

Inspect all PPE for integrity before use.[1]

Keep the container tightly closed and store in a dry, cool, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and bases.[2]

Dispensing and Use:

Avoid contact with skin and eyes.[1]

Do not breathe mist, gas, or vapors.[1][2][4]
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Use non-sparking tools to prevent ignition.[1]

Handle the substance under an inert atmosphere if it is particularly sensitive to moisture.

Spill and Emergency Procedures:

Small Spills:

Absorb the spillage with an inert absorbent material (e.g., sand, silica gel).[2][4]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1][2]

[4]

Do not use water to clean up spills as it reacts violently with 2-Thiopheneacetyl chloride.

[2][4]

Personal Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids.[2][4] Seek immediate medical attention.[2]

Skin Contact: Take off immediately all contaminated clothing.[2][4] Rinse skin with

water/shower.[2][4] Wash contaminated clothing before reuse.[1][2][4]

Inhalation: Move the person to fresh air.[1][2][4] If breathing is difficult, give oxygen.[1]

Seek immediate medical attention.[2]

Ingestion: Rinse mouth with water.[1][2][4] Do NOT induce vomiting.[1][2][4] Seek

immediate medical attention.[2]

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][2][4]

Do not dispose of the chemical down the drain.[1]

Contaminated PPE should be disposed of as hazardous waste.
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Caption: Workflow for the safe handling of 2-Thiopheneacetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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